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Compound of Interest

Compound Name:
4-Iodo-1-propyl-1H-pyrazole-3-

carbaldehyde

Cat. No.: B12232971

Get Quote

Executive Summary
In medicinal chemistry, the choice between 1-methyl-1H-pyrazole-4-carbaldehyde (Methyl-Pvz)

and 1-propyl-1H-pyrazole-4-carbaldehyde (Propyl-Pvz) often appears trivial due to their

electronic similarity.[1] However, this structural variation dictates significant differences in

physical state, solubility profiles, and downstream processing.[1]

1-Methyl-Pvz is the industry standard for atom economy and crystallinity.[1] It is ideal for

early-stage fragment screening where low molecular weight (MW) is critical.[1]

1-Propyl-Pvz is a strategic alternative when lipophilicity (LogP) needs modulation or when a

liquid reagent is preferred for automated liquid handling systems.[1] Its derivatives often

exhibit improved cell permeability but require chromatographic purification due to a lower

tendency to crystallize.[1]

This guide analyzes the physicochemical divergence and provides field-proven protocols for

leveraging these reagents in drug development.
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Physicochemical Profile Matrix
The following table contrasts the fundamental properties that drive experimental design.

Property
1-Methyl-1H-
pyrazole-4-
carbaldehyde

1-Propyl-1H-
pyrazole-4-
carbaldehyde

Impact on
Workflow

CAS Number 25016-11-9 473249-36-4 Identification

Molecular Weight 110.11 g/mol 138.17 g/mol
Methyl is more atom-

efficient.[1]

Physical State
Low-melting Solid

(MP: 29–34 °C)
Liquid (Oil)

Methyl requires

weighing; Propyl

allows volumetric

dosing.[1]

Calc. LogP ~ -0.2 to 0.1 ~ 0.8 to 1.1

Propyl derivatives are

more lipophilic, aiding

cell penetration.[1]

Solubility (Water) Moderate Low

Propyl requires

organic co-solvents

(DCM, EtOAc) for

extraction.[1]

Crystallinity High Low

Methyl products often

precipitate; Propyl

products often require

silica columns.[1]
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Field Insight: The melting point of the methyl derivative (29–34 °C) is a "danger zone" for

process chemistry.[1] It can fuse into a sticky mass in warm labs, making handling difficult. Store

at 4°C to maintain solid form.

Reactivity & Performance Analysis
Electronic vs. Steric Influence
Chemically, the aldehyde functionality at the C4 position is electronically decoupled from the

N1-alkyl group. Both methyl and propyl groups exhibit similar positive inductive effects (+I).[1]

Consequently, electrophilicity at the carbonyl carbon is virtually identical.[1]

Reaction Rates: Kinetic studies suggest no significant difference in nucleophilic attack rates

(e.g., by amines or hydrides) at the aldehyde.[1]

Steric Environment: The N1-propyl tail is remote from the C4-aldehyde.[1] It does not hinder

reactions at the carbonyl but does increase the hydrodynamic radius of the molecule.[1]

Solubility-Driven Reactivity
The divergence in performance is driven by phase behavior:

Biphasic Reactions: In Schotten-Baumann or phase-transfer conditions, Propyl-Pvz

partitions more effectively into the organic phase, potentially accelerating rates in biphasic

reductive aminations compared to the more water-soluble Methyl-Pvz.[1]

Purification Bottlenecks:

Methyl Series: Products often retain high crystallinity.[1] A simple filtration or

recrystallization is frequently sufficient.[1]

Propyl Series: The flexible propyl chain disrupts crystal packing.[1] Products often remain

oils, necessitating flash chromatography (CombiFlash/Biotage).
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Decision Logic & Application Pathways
The following diagram illustrates the decision process for selecting the appropriate starting

material based on the drug discovery stage.
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Figure 1: Decision matrix for selecting between Methyl- and Propyl-pyrazole aldehydes based

on project requirements.

Experimental Protocols
Protocol A: Reductive Amination (Standard)
This protocol highlights the workup difference mandated by the N-alkyl chain.[1]

Reagents:

Aldehyde (1.0 equiv)[1]

Amine (1.1 equiv)[1]

STAB (Sodium Triacetoxyborohydride, 1.5 equiv)

DCE (Dichloroethane) or DCM[1]
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Procedure:

Dissolution: Dissolve 1.0 mmol of Methyl-Pvz (110 mg) or Propyl-Pvz (138 mg, ~130 µL) in 5

mL DCE.

Imine Formation: Add amine (1.1 mmol). Stir at RT for 30 min.[1] Note: Both aldehydes react

rapidly.[1]

Reduction: Add STAB (1.5 mmol) in one portion. Stir for 2–4 hours.

Quench: Add sat. NaHCO₃ (5 mL).[1] Stir vigorously for 15 min.

Workup Divergence:

For Methyl-Pvz: The product may precipitate directly or require extraction with EtOAc (3x).

[1] If oil forms, triturating with ether often induces crystallization.

For Propyl-Pvz: The product will likely remain an oil.[1] Extract with DCM (2x).[1] Wash

organic layer with brine.[1] Dry over Na₂SO₄.[1]

Purification:

Methyl:[1] Recrystallization from EtOH/Hexane.[1]

Propyl: Flash chromatography (0-10% MeOH in DCM).[1]

Protocol B: Vilsmeier-Haack Synthesis (Preparation)
If commercial stock is unavailable, the propyl derivative can be synthesized via formylation of

the corresponding hydrazone.

Mechanism & Workflow:
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Figure 2: General Vilsmeier-Haack pathway for synthesizing pyrazole-4-carbaldehydes from

hydrazones.[1]

Key Precaution: When quenching the Vilsmeier reaction for the Propyl analog, avoid excessive

heat during the aqueous workup, as the oily product can trap acidic impurities, leading to

degradation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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